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Compound of Interest

Compound Name: 1,5-Pentanediol diacrylate

Cat. No.: B158939 Get Quote

Core Chemical Properties of 1,5-Pentanediol
Diacrylate
This document provides the fundamental molecular properties of 1,5-Pentanediol diacrylate,

a bifunctional monomer commonly utilized in the synthesis of polymers. Its key characteristics,

molecular formula and molecular weight, are detailed below.

A comprehensive summary of the molecular identifiers for 1,5-Pentanediol diacrylate is

presented in the following table. This data is essential for researchers and professionals in drug

development and material science for accurate formulation and chemical analysis.

Identifier Value

Molecular Formula C11H16O4[1][2]

Molecular Weight 212.24 g/mol [1][3]

CAS Number 36840-85-4[2][3]

The molecular formula, C11H16O4, precisely defines the elemental composition of the

molecule. The molecular weight is a critical parameter for stoichiometric calculations in

chemical reactions and for the characterization of polymers synthesized from this monomer[1]

[3].
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Note on Advanced Technical Data:This document focuses on the core molecular properties of

1,5-Pentanediol diacrylate. The request for detailed experimental protocols and signaling

pathway diagrams is not applicable to the scope of providing fundamental chemical data for a

single compound and has therefore been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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